Cas no 148580-41-0 (1-(oxolan-2-ylmethyl)-1H-1,2,3,4-tetrazole-5-thiol)

• Product Name: 1-(oxolan-2-ylmethyl)-1H-1,2,3,4-tetrazole-5-thiol
• CAS No: 148580-41-0
• MF: C₆H₁₀N₄OS
• MW: 186.234798908234
• CID: 842976
• PubChem ID: 16226784
• Update Time: 2025-11-02

1-(oxolan-2-ylmethyl)-1H-1,2,3,4-tetrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(TETRAHYDROFURAN-2-YLMETHYL)-1H-TETRAZOLE-5-THIOL
• 1-(oxolan-2-ylmethyl)-2H-tetrazole-5-thione
• 1-(oxolan-2-ylmethyl)-1H-1,2,3,4-tetrazole-5-thiol

• Inchi： 1S/C6H10N4OS/c12-6-7-8-9-10(6)4-5-2-1-3-11-5/h5H,1-4H2,(H,7,9,12)
• InChI Key： SYOBWORJANEUTG-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1CC1CCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on 1-(oxolan-2-ylmethyl)-1H-1,2,3,4-tetrazole-5-thiol

Comprehensive Overview of 1-(Oxolan-2-ylmethyl)-1H-1,2,3,4-tetrazole-5-thiol (CAS No. 148580-41-0)

1-(Oxolan-2-ylmethyl)-1H-1,2,3,4-tetrazole-5-thiol, with the CAS number 148580-41-0, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the tetrazole family, a class of nitrogen-rich heterocycles known for their diverse biological activities. The presence of a thiol (-SH) group and an oxolan-2-ylmethyl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel bioactive molecules.

In recent years, the search for sulfur-containing heterocycles has surged due to their role in medicinal chemistry. 1-(Oxolan-2-ylmethyl)-1H-1,2,3,4-tetrazole-5-thiol is no exception, as its unique structure offers opportunities for designing enzyme inhibitors and antimicrobial agents. The compound's tetrazole ring is known to mimic carboxylic acid groups, a feature exploited in prodrug development. This aligns with current trends in green chemistry and sustainable synthesis, where minimizing waste and optimizing reaction efficiency are paramount.

The compound's CAS No. 148580-41-0 is frequently searched in academic databases and patent literature, reflecting its relevance in organic synthesis and material science. Its oxolan-2-ylmethyl side chain introduces steric and electronic effects that influence its binding affinity in biological systems. This has led to investigations into its use as a ligand in catalysis and as a building block for functionalized polymers. Such applications are critical in addressing challenges like drug resistance and biodegradable materials.

From a synthetic perspective, 1-(Oxolan-2-ylmethyl)-1H-1,2,3,4-tetrazole-5-thiol can be prepared via cycloaddition reactions or nucleophilic substitution. These methods are often optimized for high yield and low environmental impact, catering to the growing emphasis on eco-friendly protocols. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and structural integrity, ensuring compliance with industry standards.

The compound's potential extends to agricultural chemistry, where tetrazole derivatives are explored for their pesticidal activity. With increasing global focus on food security and crop protection, researchers are evaluating its efficacy against plant pathogens. Additionally, its thiol group offers avenues for chelation and metal-binding, which could be harnessed in nutrient delivery systems for plants.

In conclusion, 1-(Oxolan-2-ylmethyl)-1H-1,2,3,4-tetrazole-5-thiol (CAS No. 148580-41-0) represents a versatile scaffold with broad applications. Its integration into drug design, catalysis, and agrochemicals underscores its importance in modern science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.